Cas no 309924-06-9 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide)

• Product Name: 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide
• CAS No: 309924-06-9
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 5891980
• PubChem ID: 2876556
• Update Time: 2025-07-20

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide
• 2-Quinoxalineacetamide, 1,2,3,4-tetrahydro-6,7-dimethyl-N-(4-nitrophenyl)-3-oxo-
• 309924-06-9
• AKOS016318796
• Cambridge id 5923220
• CBMicro_037400
• AKOS000526025
• 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-(4-nitrophenyl)acetamide
• BIM-0037401.P001
• SR-01000467326-1
• Oprea1_756228
• SR-01000467326
• F1065-0518
• 2-(6,7-DIMETHYL-3-OXO-1,2,3,4-TETRAHYDRO-2-QUINOXALINYL)-N-(4-NITRO-PH)ACETAMIDE

• Inchi： 1S/C18H18N4O4/c1-10-7-14-15(8-11(10)2)21-18(24)16(20-14)9-17(23)19-12-3-5-13(6-4-12)22(25)26/h3-8,16,20H,9H2,1-2H3,(H,19,23)(H,21,24)
• InChI Key： LCYXUFMXQYWZEG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(C)=C2)NC(=O)C1CC(NC1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 354.13280507g/mol
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide

Comprehensive Overview of 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide (CAS No. 309924-06-9)

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide, with the CAS number 309924-06-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoxaline derivatives, which are known for their diverse biological activities. The presence of both dimethyl and nitrophenyl groups in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the scientific community has shown increasing interest in tetrahydroquinoxaline-based compounds due to their potential applications in treating neurological disorders and inflammatory conditions. The 6,7-dimethyl-3-oxo moiety in this compound is particularly noteworthy, as it contributes to its stability and bioavailability. Researchers are actively exploring its mechanism of action, particularly its ability to modulate enzyme activity or receptor binding, which could pave the way for novel therapeutic agents.

The N-(4-nitrophenyl)acetamide segment of the molecule is another critical feature, as it is often associated with enhanced pharmacological properties. This structural component is frequently found in compounds with analgesic or anti-inflammatory effects, which aligns with current trends in drug development aimed at addressing chronic pain and autoimmune diseases. The integration of this moiety into the tetrahydroquinoxaline framework may offer synergistic benefits, making CAS 309924-06-9 a promising candidate for further study.

From a synthetic chemistry perspective, the preparation of 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide involves multi-step organic reactions, including condensation and acylation processes. The compound's purity and yield are critical factors for its successful application in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its quality. These methodologies are frequently discussed in online forums and scientific databases, reflecting the growing demand for reliable synthesis protocols.

In the context of AI-driven drug discovery, compounds like 309924-06-9 are often screened using computational models to predict their bioactivity and toxicity profiles. This approach aligns with the increasing reliance on machine learning and cheminformatics to accelerate the identification of lead compounds. As a result, 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide has become a topic of interest in discussions about the future of precision medicine and personalized therapeutics.

Environmental and safety considerations are also paramount when working with such compounds. While CAS 309924-06-9 is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any potential risks. This aspect is particularly relevant given the increasing emphasis on green chemistry and sustainable practices in the pharmaceutical industry. Researchers and manufacturers are encouraged to adopt eco-friendly synthesis routes to reduce waste and energy consumption.

The versatility of 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide extends beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules, including agrochemicals and materials science applications. This broad utility underscores its importance in both academic and industrial settings, where innovation and efficiency are key drivers of progress.

In summary, 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-nitrophenyl)acetamide (CAS 309924-06-9) represents a fascinating area of research with significant potential across multiple disciplines. Its structural features, combined with the growing body of scientific literature, highlight its relevance in contemporary chemistry and medicine. As advancements in computational biology and synthetic methodologies continue, this compound is likely to remain at the forefront of innovative research and development efforts.